Tert-butyl 4-[(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H29N3O3/c1-19(2,3)25-18(24)21-10-8-14(9-11-21)13-22-17(23)12-15-6-4-5-7-16(15)20-22/h12,14H,4-11,13H2,1-3H3
• InChI Key: KEQNBHGICMPGQE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CN2C(=O)C=C3CCCCC3=N2
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

“Tert-butyl 4-[(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)methyl]piperidine-1-carboxylate” is a complex organic compound. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other active compounds. The tert-butyl group is a common protecting group used in organic synthesis. The compound also contains a cinnolinone moiety, which is a type of heterocyclic compound.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the piperidine ring, possibly through a cyclization reaction, followed by the introduction of the cinnolinone moiety. The tert-butyl group would likely be introduced as a protecting group at some stage of the synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperidine ring, the cinnolinone moiety, and the tert-butyl group. The exact three-dimensional structure would depend on the specific stereochemistry of the compound.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The carbonyl group in the cinnolinone moiety could be involved in various reactions, such as nucleophilic addition or condensation reactions. The piperidine ring could potentially undergo reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonyl group could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a pharmaceutical, it could interact with biological targets in the body to exert a therapeutic effect.

Safety and Hazards

As with any chemical compound, handling “Tert-butyl 4-[(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)methyl]piperidine-1-carboxylate” would require appropriate safety precautions. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future research directions for this compound could involve further studies to explore its potential applications, for example in pharmaceutical research or materials science.